Cas no 1854804-83-3 (1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane)

• Product Name: 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane
• CAS No: 1854804-83-3
• MF: C₁₂H₂₃IO₂
• MW: 326.214296579361
• CID: 5939855
• PubChem ID: 165489714
• Update Time: 2025-10-31

1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1134889
• 1854804-83-3
• 1-iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane
• 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane

• Inchi： 1S/C12H23IO2/c1-9(2)12(14-3)8-15-11-7-5-4-6-10(11)13/h9-12H,4-8H2,1-3H3
• InChI Key： WHKVKSQADYFECS-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC(C(C)C)OC

Computed Properties

• Exact Mass: 326.07428g/mol
• Monoisotopic Mass: 326.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane

Introduction to 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane (CAS No. 1854804-83-3)

1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane (CAS No. 1854804-83-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct molecular structure, which includes a cyclohexane ring, an iodo group, and a 2-methoxy-3-methylbutyl ether moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane is C₁₄H₂₇O₂I, and its molecular weight is approximately 336.27 g/mol. The compound's structure features a cyclohexane ring with an iodo substituent at the 1-position and a 2-methoxy-3-methylbutyl ether group at the 2-position. This unique arrangement of functional groups provides the molecule with both hydrophobic and hydrophilic characteristics, making it an excellent candidate for various chemical and biological applications.

In the realm of organic synthesis, 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane serves as a valuable building block for the synthesis of more complex molecules. The presence of the iodo group makes it particularly useful in coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling, which are widely employed in the synthesis of pharmaceuticals and fine chemicals. Additionally, the ether functionality can be readily modified through various chemical transformations, further expanding the synthetic utility of this compound.

Recent research has highlighted the potential of 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane in pharmaceutical development. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. These findings suggest that 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane could serve as a lead compound for the development of novel therapeutic agents.

Beyond its potential in drug discovery, 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane has also been explored for its applications in materials science. The combination of its hydrophobic and hydrophilic properties makes it suitable for use in surfactants and emulsifiers. In addition, the compound's ability to form stable complexes with various metal ions has led to its investigation as a ligand in coordination chemistry. These properties could be leveraged to develop new materials with enhanced performance characteristics.

The synthesis of 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the iodination of cyclohexanol followed by etherification with 2-methoxy-3-methylbutanol. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources.

In terms of safety and handling, it is important to note that while 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) and ensuring proper ventilation in the laboratory environment.

To summarize, 1-Iodo-2-(2-methoxy-3-methylbutoxy)cyclohexane (CAS No. 1854804-83-3) is a multifaceted compound with a wide range of potential applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides it with valuable properties that make it an attractive candidate for further exploration and development. As research in these fields continues to advance, it is likely that new and innovative uses for this compound will be discovered.